Cas no 1256833-88-1 (2-bromo-4-chloropyridine-3-carboxylic acid)

2-Bromo-4-chloropyridine-3-carboxylic acid is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromine at the 2-position and chlorine at the 4-position—enhances reactivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The carboxylic acid moiety further expands its versatility, enabling derivatization via esterification, amidation, or decarboxylation. This compound exhibits high purity and stability, ensuring reliable performance in demanding synthetic applications. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Suitable for controlled environments, it requires standard handling precautions for halogenated compounds.

2-bromo-4-chloropyridine-3-carboxylic acid structure

1256833-88-1 structure

Product Name:2-bromo-4-chloropyridine-3-carboxylic acid

CAS No:1256833-88-1

MF:C₆H₃BrClNO₂

MW:236.450519800186

MDL:MFCD18257846

CID:2602715

PubChem ID:87418126

Update Time:2025-06-06

2-bromo-4-chloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-chloropyridine-3-carboxylic acid
- 2-Bromo-4-chloronicotinic acid
- 2-bromo-4-chloro-pyridine-3-carboxylic acid
- 2-Bromo-4-chloronicotinicacid
- Z1269155082
- 1256833-88-1
- SCHEMBL2656810
- EN300-267199
- 2-Bromo-4-chloropyridine-3-carboxylic acid, 97%
- AKOS027338989
- AS-36679
- CS-0107135
- DTXSID601268958
- MFCD18257846
- 2-Bromo-4-chloro-3-pyridinecarboxylic acid
- 2-bromo-4-chloropyridine-3-carboxylic acid
- MDL： MFCD18257846
- Inchi： 1S/C6H3BrClNO2/c7-5-4(6(10)11)3(8)1-2-9-5/h1-2H,(H,10,11)
- InChI Key： FICKTDRPOOIPDP-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)O)=C(C=CN=1)Cl

Computed Properties

Exact Mass: 234.90357g/mol
Monoisotopic Mass: 234.90357g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 2

Experimental Properties

Density: 1.917±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 145-150 °C
Solubility: Slightly soluble (4.3 g/l) (25 º C),

2-bromo-4-chloropyridine-3-carboxylic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

2-bromo-4-chloropyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1104885-5g	2-bromo-4-chloronicotinic acid	1256833-88-1	95%	5g	$880	2023-09-01
Alichem	A029013854-250mg	2-Bromo-4-chloronicotinic acid	1256833-88-1	95%	250mg	$960.40	2023-09-03
Alichem	A029013854-1g	2-Bromo-4-chloronicotinic acid	1256833-88-1	95%	1g	$2750.25	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177775-100mg	2-Bromo-4-chloronicotinic acid	1256833-88-1	98%	100mg	￥151.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177775-250mg	2-Bromo-4-chloronicotinic acid	1256833-88-1	98%	250mg	￥303.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177775-1g	2-Bromo-4-chloronicotinic acid	1256833-88-1	98%	1g	￥657.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177775-5g	2-Bromo-4-chloronicotinic acid	1256833-88-1	98%	5g	￥2997.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177775-10g	2-Bromo-4-chloronicotinic acid	1256833-88-1	98%	10g	￥5256.00	2024-08-09
Enamine	EN300-267199-1g	2-bromo-4-chloropyridine-3-carboxylic acid	1256833-88-1	95%	1g	$60.0	2023-09-11
Enamine	EN300-267199-5g	2-bromo-4-chloropyridine-3-carboxylic acid	1256833-88-1	95%	5g	$240.0	2023-09-11